Cas no 303006-89-5 (2,5-Dimethyl-1,4-phenylenediboronic acid, pinacol ester)

2,5-Dimethyl-1,4-phenylenediboronic acid, pinacol ester structure

303006-89-5 structure

Product Name:2,5-Dimethyl-1,4-phenylenediboronic acid, pinacol ester

CAS No:303006-89-5

MF:C₂₀H₃₂B₂O₄

MW:358.087686538696

MDL:MFCD11855970

CID:829271

PubChem ID:12173626

Update Time:2025-04-19

2,5-Dimethyl-1,4-phenylenediboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

- 2,2'-(2,5-Dimethyl-1,4-phenylene)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- 2,2’-(2,5-Dimethyl-1,4-phenylene)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- 2,5-DIMETHYL-1,4-PHENYLENEDIBORONIC ACID, PINACOL ESTER
- 2-[2,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- BS-22258
- 2,5-Dimethyl-1,4-phenylenediboronic acid pinacol ester
- 1,3,2-Dioxaborolane, 2,2'-(2,5-dimethyl-1,4-phenylene)bis[4,4,5,5-tetramethyl-
- DB-355286
- 10.14272/PGUJTLXJHQLAPJ-UHFFFAOYSA-N
- 303006-89-5
- SCHEMBL12374406
- J-017892
- DTXSID60479172
- CS-0135800
- doi:10.14272/PGUJTLXJHQLAPJ-UHFFFAOYSA-N
- MFCD11855970
- doi:10.14272/PGUJTLXJHQLAPJ-UHFFFAOYSA-N.1
- 2,5-Dimethyl-1,4-phenylenediboronic acid,pinacol ester
- 10.14272/PGUJTLXJHQLAPJ-UHFFFAOYSA-N.1
- AKOS022183582
- 2,5-Dimethyl-1,4-phenylenediboronic acid, pinacol ester
- MDL： MFCD11855970
- Inchi： 1S/C20H32B2O4/c1-13-11-16(22-25-19(7,8)20(9,10)26-22)14(2)12-15(13)21-23-17(3,4)18(5,6)24-21/h11-12H,1-10H3
- InChI Key： PGUJTLXJHQLAPJ-UHFFFAOYSA-N
- SMILES： O1B(C2C=C(C)C(B3OC(C)(C)C(C)(C)O3)=CC=2C)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 358.24900
Monoisotopic Mass: 358.2486698g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 2
Complexity: 466
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.9Å²

Experimental Properties

PSA: 36.92000
LogP: 2.90180

2,5-Dimethyl-1,4-phenylenediboronic acid, pinacol ester Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-Dimethyl-1,4-phenylenediboronic acid, pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM213679-1g	2,2'-(2,5-Dimethyl-1,4-phenylene)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)	303006-89-5	95+%	1g	$73	2021-08-04
Alichem	A019122016-1g	2,2'-(2,5-Dimethyl-1,4-phenylene)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)	303006-89-5	95%	1g	$605.64	2023-09-02
Alichem	A019122016-5g	2,2'-(2,5-Dimethyl-1,4-phenylene)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)	303006-89-5	95%	5g	$1942.50	2023-09-02
Alichem	A019122016-10g	2,2'-(2,5-Dimethyl-1,4-phenylene)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)	303006-89-5	95%	10g	$3097.50	2023-09-02
TRC	D479963-25mg	2,5-Dimethyl-1,4-phenylenediboronic acid, pinacol ester	303006-89-5		25mg	$133.00	2023-05-18
TRC	D479963-50mg	2,5-Dimethyl-1,4-phenylenediboronic acid, pinacol ester	303006-89-5		50mg	$207.00	2023-05-18
TRC	D479963-100mg	2,5-Dimethyl-1,4-phenylenediboronic acid, pinacol ester	303006-89-5		100mg	$322.00	2023-05-18
TRC	D479963-250mg	2,5-Dimethyl-1,4-phenylenediboronic acid, pinacol ester	303006-89-5		250mg	$563.00	2023-05-18
Chemenu	CM213679-1g	2,2'-(2,5-Dimethyl-1,4-phenylene)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)	303006-89-5	95+%	1g	$73	2022-09-01
SHENG KE LU SI SHENG WU JI SHU	sc-308915-100mg	2,5-Dimethyl-1,4-phenylenediboronic acid, pinacol ester,	303006-89-5		100mg	￥1203.00	2023-09-05

2,5-Dimethyl-1,4-phenylenediboronic acid, pinacol ester Production Method

2,5-Dimethyl-1,4-phenylenediboronic acid, pinacol ester Suppliers

Amadis Chemical Company Limited

Gold Member

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(CAS:303006-89-5)2,5-Dimethyl-1,4-phenylenediboronic acid, pinacol ester

Order Number:A876237

Stock Status:in Stock

Quantity:1g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:49

Price ($):188.0/748.0

Email:sales@amadischem.com

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